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yl)piperidine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate is a heterocyclic organic compound featuring a
pyrimidine ring linked to a piperidine-4-carboxylate ethyl ester moiety. Its chemical structure
suggests potential for diverse chemical reactions and biological interactions, making it a
compound of interest in medicinal chemistry and drug discovery. The presence of the
pyrimidine and piperidine scaffolds, which are common in pharmacologically active molecules,
indicates its potential as a building block for the synthesis of novel therapeutic agents. This
document provides a summary of its known physical characteristics and synthesis, based on
available data.

Chemical and Physical Properties

Limited experimentally determined physical data for ethyl 1-(pyrimidin-2-yl)piperidine-4-
carboxylate is available in the public domain. The compound is described as a colorless oil.[1]
Predicted and known properties are summarized below.
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Property Value Source
Molecular Formula C12H17N302
Molecular Weight 235.28 g/mol
CAS Number 111247-60-0
Appearance Colorless oil [1]
Mass Spectrum (ESI+) [M+H]* = 236.0 [1]
Predicted Boiling Point 373.4+£52.0°C
Predicted Density 1.163 + 0.06 g/cm?3

Synthesis

A documented method for the synthesis of ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate
involves the reaction of 2-chloropyrimidine with ethyl 4-piperidinecarboxylate.

Experimental Protocol:

The synthesis is typically carried out by refluxing a mixture of 2-chloropyrimidine and ethyl 4-
piperidinecarboxylate in a suitable solvent, such as toluene.[1]

Materials:

e 2-Chloropyrimidine

o Ethyl 4-piperidinecarboxylate

e Toluene

e Saturated aqueous sodium bicarbonate
o Ethyl acetate

e Petroleum ether

 Silica gel
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Procedure:

o A mixture of 2-chloropyrimidine (e.g., 20 mmol) and ethyl 4-piperidinecarboxylate (e.g., 30
mmol) in toluene (e.g., 10 mL) is heated to reflux for approximately 18 hours.[1]

» Upon completion of the reaction, the mixture is cooled to room temperature.[1]

e The cooled mixture is diluted with ethyl acetate and washed with a saturated aqueous
solution of sodium bicarbonate.[1]

e The organic layer is separated, dried, and the solvent is removed under reduced pressure.[1]

e The resulting residue is purified by flash chromatography on silica gel, using an eluent such
as a 40/60 (v/v) mixture of ethyl acetate and petroleum ether.[1]

e This process yields ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate as a colorless oil.[1] A
reported yield for this synthesis is 81%.[1]

Logical Workflow for Synthesis
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Caption: Synthetic workflow for ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate.
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Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the specific biological activity,
mechanism of action, or involvement in any signaling pathways for ethyl 1-(pyrimidin-2-
yl)piperidine-4-carboxylate. While the pyrimidine and piperidine moieties are present in
numerous biologically active compounds, the specific pharmacological profile of this compound
has not been characterized in the literature. Further research and screening are required to
elucidate its potential therapeutic applications.

Conclusion

Ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate is a readily synthesizable compound with a
chemical structure that suggests potential for further derivatization and exploration in drug
discovery programs. While its fundamental chemical and physical properties are partially
characterized, a significant gap exists in the understanding of its biological effects. This
technical guide summarizes the current knowledge and highlights the need for future research
to determine the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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